Cas no 23789-88-0 (1-Ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 1-Ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 23789-88-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 265917
• PubChem ID: 1531806
• Update Time: 2025-08-04

1-Ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylicacid, 1-ethyl-1,4-dihydro-4-oxo-
• 1,4-dihydro-1-ethyl-4-oxoquinoline-3-carboxylic acid
• 1-ethyl-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• 1-ethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• AC1LTFPT
• AC1Q3109
• BBL003097
• CTK1A3872
• SBB050813
• SureCN1661468
• MFCD00667561
• DTXSID30364167
• A878141
• 1-ethyl-1,4-dihydro-4-oxo-quinoline-3-carboxylic
• AKOS000280861
• 1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• SB68875
• 1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid(SALTDATA: FREE)
• BS-3257
• CHEMBL4461140
• 1-ethyl-4-oxoquinoline-3-carboxylic acid
• SCHEMBL1661468
• FT-0684368
• 23789-88-0
• DB-111278
• ALBB-011543
• 3-Quinolinecarboxylic acid, 1-ethyl-1,4-dihydro-4-oxo-
• STK411484

• MDL： MFCD00667561
• Inchi： 1S/C12H11NO3/c1-2-13-7-9(12(15)16)11(14)8-5-3-4-6-10(8)13/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： ZSEJADLCFCHIGX-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN(CC)C2C=CC=CC=21

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 357.8±42.0 °C at 760 mmHg
• Flash Point: 170.2±27.9 °C
• PSA: 57.61
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 1-Ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

1-Ethyl-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid: A Comprehensive Overview

1-Ethyl-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid, commonly referred to by its CAS number CAS No. 23789-88-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound features a quinoline ring system with an ethyl group at position 1, an oxo group at position 4, and a carboxylic acid moiety at position 3. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of 1-Ethyl-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid involves a series of well-established organic reactions. Typically, the starting material is a substituted aniline or a related aromatic amine, which undergoes cyclization to form the quinoline skeleton. Subsequent functionalization steps introduce the ethyl and carboxylic acid groups at their respective positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing ecological impact.

One of the most notable aspects of CAS No. 23789-88-0 is its pharmacological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit key inflammatory pathways such as COX-2 and NF-kB, which are implicated in conditions like arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 1-Ethyl-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and stability, making them ideal for gas storage, catalysis, and sensing applications.

The recent surge in interest in quinoline derivatives can be attributed to their versatility and adaptability in various chemical environments. For example, studies conducted at the University of California have explored the use of CAS No. 23789-88-0 as a building block for constructing heterocyclic compounds with enhanced bioavailability. By modifying the substituents on the quinoline ring, researchers have been able to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug design.

Beyond its scientific significance, 1-Ethyl-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid also holds economic value due to its role in the pharmaceutical industry. Its inclusion in patent filings and clinical trials underscores its potential as a lead compound for developing innovative treatments for chronic diseases. Moreover, the compound's compatibility with modern drug delivery systems further enhances its therapeutic potential.

In conclusion, CAS No. 23789-88-0, or 1-Ethyl-4-Oxo-1,4-Dihydroquinoline-3-Carboxylic Acid, stands as a testament to the ingenuity of chemical synthesis and its profound impact on scientific research. With ongoing advancements in synthetic methodologies and biological applications, this compound continues to pave the way for groundbreaking discoveries in medicine and materials science.